![molecular formula C11H17Br B8362528 1-Bromotricyclo[4.3.1.12,5]undecane](/img/structure/B8362528.png)
1-Bromotricyclo[4.3.1.12,5]undecane
Cat. No. B8362528
M. Wt: 229.16 g/mol
InChI Key: HDBJTVLEJFPSFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04111990
Procedure details
1.0 Gram (4.8 millimoles) of tricyclo [4.3.1.12,5 ] undecane is added to 2 ml (38.7 millimoles) of liquid bromine and the whole is stirred at room temperature for 17 hours. The reaction mixture is added slowly to a cooled saturated solution of sodium hydrogensulfite under stirring to remove excess bromine. The aqueous solution is extracted twice, each time with 20 ml of carbon tetrachloride, and the combined extracts are dried with magnesium sulfate. Carbon tetrachloride is distilled out and the residue (1.9 g) is distilled under reduced pressure to collect a fraction boiling at 96°-8° C/2mmHg to obtain 1.0 g (yield 65.5%) of 1-bromotricyclo [4.3.1.12,5 ] undecane. Upon cooling, white crystals of a melting point of 57.5° to 58.5° C are obtained.
Name
tricyclo [4.3.1.12,5 ] undecane
Quantity
4.8 mmol
Type
reactant
Reaction Step One
[Compound]
Name
liquid
Quantity
2 mL
Type
reactant
Reaction Step One
Yield
65.5%
Identifiers
|
REACTION_CXSMILES
|
[CH:1]12[CH2:10][CH:6]([CH2:7][CH2:8][CH2:9]1)[CH:5]1[CH2:11][CH:2]2[CH2:3][CH2:4]1.[Br:12]Br.S([O-])(O)=O.[Na+]>>[Br:12][C:1]12[CH2:10][CH:6]([CH2:7][CH2:8][CH2:9]1)[CH:5]1[CH2:11][CH:2]2[CH2:3][CH2:4]1 |f:2.3|
|
Inputs
Step One
|
Name
|
tricyclo [4.3.1.12,5 ] undecane
|
|
Quantity
|
4.8 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C12C3CCC(C(CCC1)C2)C3
|
[Compound]
|
Name
|
liquid
|
|
Quantity
|
2 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrBr
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(O)[O-].[Na+]
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the whole is stirred at room temperature for 17 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
|
STIRRING
|
|
Details
|
under stirring
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove excess bromine
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The aqueous solution is extracted twice
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
each time with 20 ml of carbon tetrachloride, and the combined extracts are dried with magnesium sulfate
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
Carbon tetrachloride is distilled out
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the residue (1.9 g) is distilled under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to collect a fraction boiling at 96°-8° C/2mmHg
|
Outcomes
Product
Details
Reaction Time |
17 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC12C3CCC(C(CCC1)C2)C3
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1 g | |
| YIELD: PERCENTYIELD | 65.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
